Cas no 1805652-09-8 (6-Chloro-2-phenylpyridine-3-sulfonyl chloride)

6-Chloro-2-phenylpyridine-3-sulfonyl chloride is a versatile sulfonyl chloride derivative widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds. The chloro and phenyl substituents on the pyridine ring enhance its utility in cross-coupling reactions and further modifications. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules and agrochemicals. Proper storage in a cool, dry environment is recommended to maintain its reactivity.

6-Chloro-2-phenylpyridine-3-sulfonyl chloride structure

1805652-09-8 structure

Product Name:6-Chloro-2-phenylpyridine-3-sulfonyl chloride

CAS No:1805652-09-8

MF:C₁₁H₇Cl₂NO₂S

MW:288.149779558182

CID:4903281

Update Time:2025-10-18

6-Chloro-2-phenylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-phenylpyridine-3-sulfonyl chloride
- Inchi： 1S/C11H7Cl2NO2S/c12-10-7-6-9(17(13,15)16)11(14-10)8-4-2-1-3-5-8/h1-7H
- InChI Key： QOUSWRGWDYHMIE-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=C(N=C1C1C=CC=CC=1)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 349
XLogP3: 3.5
Topological Polar Surface Area: 55.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029009482-250mg	6-Chloro-2-phenylpyridine-3-sulfonyl chloride	1805652-09-8	95%	250mg	$940.80	2022-04-01
Alichem	A029009482-1g	6-Chloro-2-phenylpyridine-3-sulfonyl chloride	1805652-09-8	95%	1g	$2,866.05	2022-04-01